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Compound of Interest

Compound Name: (4-Aminobenzyl)phosphonic Acid

Cat. No.: B1267361

In-Depth Technical Guide: (4-
Aminobenzyl)phosphonic Acid

This guide provides an overview of the fundamental physicochemical properties of (4-
Aminobenzyl)phosphonic acid, a compound of interest to researchers and professionals in
the fields of chemistry and drug development.

Physicochemical Data

The molecular formula and weight are critical parameters for any chemical compound, forming
the basis for stoichiometric calculations, analytical characterization, and the prediction of
chemical behavior.

Property Value Citations
Molecular Formula C7H10NO3P [1112113114]
Molecular Weight 187.13 g/mol [11121[3114]

This data is foundational for the accurate preparation of solutions, determination of molar
guantities, and interpretation of analytical results in experimental settings.

Logical Representation of Compound Identity
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The relationship between a compound's name, its empirical formula, and its molecular weight is
a fundamental concept in chemistry. This relationship can be visualized as a direct logical flow
from the compound's identifier to its core quantitative descriptors.

. D has a Molecular Formula which corresponds to a _ (- Molecular Weight
(4-Aminobenzyl)phosphonic Acid C7H10NO3P > 187.13 g/mol

Click to download full resolution via product page

Fig. 1: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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